Cas no 1226507-70-5 ((1R)-2,2,2-trifluoro-1-(6-methylpyridin-3-yl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(6-methylpyridin-3-yl)ethan-1-ol
• CAS No: 1226507-70-5
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 5802420
• PubChem ID: 67401876
• Update Time: 2025-08-05

(1R)-2,2,2-trifluoro-1-(6-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 6-methyl-α-(trifluoromethyl)-, (αR)-
• (1R)-2,2,2-trifluoro-1-(6-methylpyridin-3-yl)ethan-1-ol
• 1226507-70-5
• SCHEMBL2421651
• EN300-1932713
• (1R)-2,2,2-trifluoro-1-(6-methylpyridin-3-yl)ethanol
• RQESUEHADLLVGN-SSDOTTSWSA-N

• Inchi： 1S/C8H8F3NO/c1-5-2-3-6(4-12-5)7(13)8(9,10)11/h2-4,7,13H,1H3/t7-/m1/s1
• InChI Key： RQESUEHADLLVGN-SSDOTTSWSA-N
• SMILES： C1=NC(C)=CC=C1[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 255.2±40.0 °C(Predicted)
• pka: 10.99±0.20(Predicted)

Additional information on (1R)-2,2,2-trifluoro-1-(6-methylpyridin-3-yl)ethan-1-ol

(1R)-2,2,2-trifluoro-1-(6-methylpyridin-3-yl)ethan-1-ol (CAS No. 1226507-70-5): A Comprehensive Overview

(1R)-2,2,2-trifluoro-1-(6-methylpyridin-3-yl)ethan-1-ol (CAS No. 1226507-70-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a 6-methylpyridinyl moiety, which contribute to its potential biological activities and applications.

The chiral center at the carbon atom adjacent to the hydroxyl group imparts enantiomeric specificity to the molecule, making it particularly valuable in the development of enantiomerically pure pharmaceuticals. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the 6-methylpyridinyl moiety provides a strong electron-withdrawing effect and potential for interactions with biological targets.

Recent studies have explored the pharmacological properties of (1R)-2,2,2-trifluoro-1-(6-methylpyridin-3-yl)ethan-1-ol. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a key enzyme in the inflammatory response pathway, suggesting its potential as an anti-inflammatory agent.

Another area of interest is its use as a building block in the synthesis of more complex molecules. The chiral structure and functional groups of (1R)-2,2,2-trifluoro-1-(6-methylpyridin-3-yl)ethan-1-ol make it an attractive starting material for the preparation of chiral drugs and intermediates. Researchers have successfully utilized this compound to synthesize novel compounds with enhanced biological activities and improved pharmacokinetic properties.

In addition to its medicinal applications, (1R)-2,2,2-trifluoro-1-(6-methylpyridin-3-yl)ethan-1-ol has been investigated for its use in analytical chemistry. Its unique spectral properties make it a useful standard for chromatographic and spectroscopic analyses. A recent study published in *Analytical Chemistry* highlighted its utility as a reference compound for liquid chromatography-mass spectrometry (LC-MS) analyses, demonstrating high sensitivity and reproducibility.

The synthesis of (1R)-2,2,2-trifluoro-1-(6-methylpyridin-3-yl)ethan-1-ol has been optimized to achieve high yields and enantiomeric purity. Various synthetic routes have been reported, including asymmetric synthesis methods that utilize chiral catalysts or auxiliaries. These methods not only improve the efficiency of the synthesis but also ensure the production of enantiomerically pure compounds, which is crucial for pharmaceutical applications.

From a safety perspective, (1R)-2,2,2-trifluoro-1-(6-methylpyridin-3-yl)ethan-1-ol is generally considered safe for laboratory use when appropriate handling and storage procedures are followed. However, it is important to note that proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

In conclusion, (1R)-2,2,2-trifluoro-1-(6-methylpyridin-3-yl)ethan-1-ol (CAS No. 1226507-70-5) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new drugs and analytical methods. Ongoing research continues to uncover new applications and optimize its synthesis, further solidifying its importance in modern scientific endeavors.